Cas no 799800-11-6 (2-(2-methyl-1H-imidazol-1-yl)-N'-(1E)-(thiophen-2-yl)methylideneacetohydrazide)

• Product Name: 2-(2-methyl-1H-imidazol-1-yl)-N'-(1E)-(thiophen-2-yl)methylideneacetohydrazide
• CAS No: 799800-11-6
• MF: C₁₁H₁₂N₄OS
• MW: 248.304180145264
• CID: 5911729
• PubChem ID: 9557846
• Update Time: 2025-10-31

2-(2-methyl-1H-imidazol-1-yl)-N'-(1E)-(thiophen-2-yl)methylideneacetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyl-1H-imidazol-1-yl)-N'-(1E)-(thiophen-2-yl)methylideneacetohydrazide
• F1725-0087
• AKOS024609258
• SR-01000014576-1
• 2-(2-methylimidazol-1-yl)-N-[(E)-thiophen-2-ylmethylideneamino]acetamide
• DTXSID301323080
• CHEMBL3211969
• SMR000436267
• (2-Methyl-imidazol-1-yl)-acetic acid [1-thiophen-2-yl-meth-(E)-ylidene]-hydrazide
• 2-(2-methyl-1H-imidazol-1-yl)-N'-[(1E)-(thiophen-2-yl)methylidene]acetohydrazide
• MLS000332946
• 799800-11-6
• SR-01000014576
• (E)-2-(2-methyl-1H-imidazol-1-yl)-N'-(thiophen-2-ylmethylene)acetohydrazide
• 2-(2-methylimidazol-1-yl)-N-(thiophen-2-ylmethylideneamino)acetamide
• 1H-Imidazole-1-acetic acid, 2-methyl-, 2-(2-thienylmethylene)hydrazide

• Inchi： 1S/C11H12N4OS/c1-9-12-4-5-15(9)8-11(16)14-13-7-10-3-2-6-17-10/h2-7H,8H2,1H3,(H,14,16)
• InChI Key： IRAADEQIXIPZBA-UHFFFAOYSA-N
• SMILES： C1(C)N(CC(NN=CC2SC=CC=2)=O)C=CN=1

Computed Properties

• Exact Mass: 248.07318219g/mol
• Monoisotopic Mass: 248.07318219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• pka: 12.74±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(2-methyl-1H-imidazol-1-yl)-N'-(1E)-(thiophen-2-yl)methylideneacetohydrazide

Introduction to 2-(2-methyl-1H-imidazol-1-yl)-N'-(1E)-(thiophen-2-yl)methylideneacetohydrazide (CAS No. 799800-11-6)

The compound 2-(2-methyl-1H-imidazol-1-yl)-N'-(1E)-(thiophen-2-yl)methylideneacetohydrazide, identified by its CAS number 799800-11-6, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic derivative has garnered attention due to its unique structural features and promising biological activities. The presence of both imidazole and thiophene moieties in its molecular framework suggests potential interactions with biological targets, making it a valuable candidate for further exploration in drug discovery.

Recent research has highlighted the importance of biologically active heterocycles in the development of novel therapeutic agents. The imidazole ring, known for its role in various natural products and pharmaceuticals, contributes to the compound's stability and reactivity. Meanwhile, the thiophene component introduces additional functional diversity, enabling interactions with specific enzymes or receptors. This combination has been observed to enhance binding affinity and selectivity, which are critical factors in drug design.

The molecular structure of 2-(2-methyl-1H-imidazol-1-yl)-N'-(1E)-(thiophen-2-yl)methylideneacetohydrazide incorporates an aceto hydrazide moiety, which is a well-known pharmacophore in medicinal chemistry. This group is frequently employed in the synthesis of bioactive molecules due to its ability to form stable adducts with various biomolecules. The presence of this moiety in the compound suggests potential applications in modulating enzyme activity or interacting with protein targets, thereby opening avenues for therapeutic intervention.

Current studies in medicinal chemistry have demonstrated that imidoazole-thiophene hybrids exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The structural motif of 2-(2-methyl-1H-imidazol-1-yl)-N'-(1E)-(thiophen-2-yl)methylideneacetohydrazide aligns well with these findings, positioning it as a promising scaffold for further derivatization and optimization. Researchers have been particularly interested in exploring its potential as an inhibitor of kinases or other enzymes involved in cancer progression.

In addition to its pharmacological relevance, the compound's chemical properties make it an interesting subject for synthetic studies. The methyl-substituted imidazole ring and the conjugated system formed by the thiophene ring provide opportunities for further functionalization through cross-coupling reactions or other synthetic methodologies. These modifications could lead to novel analogs with enhanced potency or improved pharmacokinetic profiles, thereby expanding its therapeutic applications.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling studies have been conducted on 2-(2-methyl-1H-imidazol-1-yl)-N'-(1E)-(thiophen-2-yl)methylideneacetohydrazide, revealing promising interactions with target proteins. These simulations have helped identify key binding pockets and residues that could be exploited for rational drug design. Such insights are crucial for optimizing the compound's bioactivity and developing it into a viable therapeutic agent.

The synthesis of this compound involves multi-step organic reactions, requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been reported to improve efficiency and selectivity. These methods not only enhance the scalability of production but also allow for the introduction of diverse structural modifications, facilitating the discovery of new derivatives with tailored biological properties.

The growing interest in heterocyclic compounds as pharmaceutical intermediates underscores their versatility and potential. The combination of imidazole and thiophene moieties in 2-(2-methyl-1H-imidazol-1-yl)-N'-(1E)-(thiophen-2-yl)methylideneacetohydrazide exemplifies how structural diversity can lead to innovative drug candidates. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to play a significant role in the development of next-generation therapeutics.

Future directions in the study of this compound may include exploring its mechanism of action through biochemical assays and animal models. Understanding how it interacts with biological targets at the molecular level will provide valuable insights into its therapeutic potential and guide further optimization efforts. Additionally, investigating its pharmacokinetic properties will be essential for assessing its suitability for clinical translation.

In conclusion, 2-(2-methyl-1H-imidazol-1-yl)-N'-(1E)-(thiophen-2-yl)methylideneacetohydrazide (CAS No. 799800-11-6) represents a promising candidate for drug discovery due to its unique structural features and potential biological activities. Its combination of an imidazole ring, a thiophene moiety, and an aceto hydrazide group positions it as a versatile scaffold for further exploration. With ongoing research focusing on optimizing its synthesis and evaluating its pharmacological properties, this compound holds significant promise for contributing to advancements in pharmaceutical chemistry.